Cas no 1211578-11-8 (5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 1211578-11-8
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 5716827
• PubChem ID: 53404414
• Update Time: 2025-05-20

5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1599458
• 5-METHYL-4-(TRIFLUOROMETHYL)THIAZOLE-2-CARBOXYLIC ACID
• 1211578-11-8
• 5-METHYL-4-(TRIFLUOROMETHYL)THIAZOLE-2-CARBOXYLICACID
• 5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• 2-Thiazolecarboxylic acid, 5-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C6H4F3NO2S/c1-2-3(6(7,8)9)10-4(13-2)5(11)12/h1H3,(H,11,12)
• InChI Key： WKOZROOWNUINTM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 210.99148403g/mol
• Monoisotopic Mass: 210.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±52.0 °C(Predicted)
• pka: 2.66±0.10(Predicted)

Additional information on 5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid

5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid: A Comprehensive Overview

5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid, also known by its CAS number 1211578-11-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring system with specific substituents that contribute to its unique properties.

The thiazole ring in 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid is a five-membered heterocycle containing one sulfur and one nitrogen atom. The substituents on this ring include a methyl group at position 5, a trifluoromethyl group at position 4, and a carboxylic acid group at position 2. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable feature in drug design.

Recent studies have highlighted the potential of 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid as a lead compound for the development of new therapeutic agents. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways makes it a promising candidate for anticancer drug development.

The synthesis of 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the substituents through various organic reactions such as alkylation, fluorination, and oxidation. The exact synthetic route may vary depending on the starting materials and desired regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of pharmacokinetics, 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid demonstrates favorable absorption and distribution profiles in preclinical models. Its metabolic stability is enhanced by the trifluoromethyl group, which reduces susceptibility to hepatic enzymes that are often responsible for drug clearance. These properties make it an attractive candidate for oral drug delivery systems.

The biological activity of 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid has been extensively studied using various in vitro and in vivo models. For example, studies have shown that this compound can inhibit key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) synthase. Furthermore, it has demonstrated cytotoxic effects against several cancer cell lines without significant toxicity to normal cells, suggesting a high therapeutic index.

The application of 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid extends beyond pharmacology into other areas such as agrochemistry and material science. In agrochemistry, its potential as an herbicide or fungicide is being explored due to its ability to disrupt essential biochemical pathways in plants and pathogens. In material science, derivatives of this compound are being investigated for their use in advanced materials with tailored electronic properties.

In conclusion, 5-Methyl-4-(Trifluoromethyl)-1,3-Thiazole-2-Carboxylic Acid, with its unique chemical structure and diverse biological activities, represents a valuable compound for scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this molecule is poised to play an increasingly important role in various fields of science and technology.